Cas no 1105194-00-0 (6-(2-methylphenyl)pyridazin-3-ol)

• Product Name: 6-(2-methylphenyl)pyridazin-3-ol
• CAS No: 1105194-00-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD12143090
• CID: 4560643
• Update Time: 2025-10-31

6-(2-methylphenyl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(o-tolyl)pyridazin-3(2H)-one
• 6-(2-Methylphenyl)-3(2H)-pyridazinone
• 6-(2-methylphenyl)pyridazin-3-ol

• MDL： MFCD12143090
• Inchi： 1S/C11H10N2O/c1-8-4-2-3-5-9(8)10-6-7-11(14)13-12-10/h2-7H,1H3,(H,13,14)
• InChI Key： GGEYYRLJDZNPQZ-UHFFFAOYSA-N
• SMILES： C1(=O)NN=C(C2=CC=CC=C2C)C=C1

Additional information on 6-(2-methylphenyl)pyridazin-3-ol

Comprehensive Overview of 6-(2-methylphenyl)pyridazin-3-ol (CAS No. 1105194-00-0): Properties, Applications, and Research Insights

6-(2-methylphenyl)pyridazin-3-ol (CAS No. 1105194-00-0) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridazine derivative belongs to a class of nitrogen-containing heterocycles known for their bioactivity and versatility in drug design. The compound's molecular framework combines a pyridazin-3-ol core with a 2-methylphenyl substituent, creating a scaffold with potential hydrogen-bonding capabilities and lipophilic properties.

Recent studies highlight the growing interest in 6-(2-methylphenyl)pyridazin-3-ol as a building block for small molecule therapeutics, particularly in targeting protein-protein interactions. Researchers are exploring its potential in kinase inhibition applications, where pyridazine derivatives have shown promise in modulating enzymatic activity. The compound's CAS 1105194-00-0 serves as a crucial identifier in patent literature and chemical databases, reflecting its importance in intellectual property protection for novel drug candidates.

The synthesis of 6-(2-methylphenyl)pyridazin-3-ol typically involves multi-step organic transformations, often starting from commercially available pyridazine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, aligning with the pharmaceutical industry's sustainability goals. Analytical characterization of this compound requires advanced techniques such as HPLC-MS and NMR spectroscopy to verify purity and structural integrity, especially for pharmaceutical-grade material.

In material science applications, the 1105194-00-0 compound demonstrates interesting photophysical properties that researchers are investigating for organic electronic materials. Its conjugated system and potential for derivatization make it a candidate for OLED components or molecular sensors. These applications benefit from the compound's balanced electron-donating and accepting characteristics, which can be fine-tuned through strategic molecular modifications.

The stability profile of 6-(2-methylphenyl)pyridazin-3-ol under various conditions has become a focus area for formulation scientists. Understanding its degradation pathways and developing appropriate stabilization strategies are critical for ensuring shelf-life in potential pharmaceutical products. Recent publications suggest that proper storage conditions (typically under inert atmosphere at low temperatures) can maintain the compound's integrity for extended periods.

From a regulatory perspective, compounds like CAS 1105194-00-0 require thorough ADMET evaluation (absorption, distribution, metabolism, excretion, and toxicity) during drug development. Computational chemistry approaches using QSAR models can predict some of these properties, but experimental validation remains essential. The pharmaceutical industry is particularly interested in how structural modifications to the pyridazin-3-ol core might optimize bioavailability while minimizing off-target effects.

Emerging research directions for 6-(2-methylphenyl)pyridazin-3-ol include its potential as a metal-chelating agent in medicinal chemistry. The compound's oxygen and nitrogen atoms create potential binding sites for transition metals, opening possibilities for catalytic applications or metal-based therapeutics. This versatility contributes to the growing patent activity surrounding pyridazine derivatives in general.

Quality control protocols for 1105194-00-0 emphasize the importance of chiral purity when applicable, as stereochemistry can significantly impact biological activity. Modern analytical chromatography methods, including chiral HPLC and SFC, are employed to ensure enantiomeric purity when the compound contains stereocenters or when used to prepare chiral derivatives.

The commercial availability of 6-(2-methylphenyl)pyridazin-3-ol from specialty chemical suppliers has increased in recent years, reflecting growing demand from the research community. Procurement specialists should verify certificates of analysis and material safety data when sourcing this compound, paying particular attention to stated purity levels and recommended handling procedures.

Future perspectives for CAS 1105194-00-0 research include exploration of its structure-activity relationships through systematic derivatization. Combinatorial chemistry approaches may help identify more potent analogs while maintaining favorable physicochemical properties. The compound's moderate molecular weight and balanced lipophilicity make it an attractive starting point for lead optimization in drug discovery programs.

Academic and industrial laboratories studying pyridazine chemistry continue to publish novel findings about compounds like 6-(2-methylphenyl)pyridazin-3-ol. Recent conference presentations have highlighted innovative synthetic methodologies and unexpected reactivity patterns, suggesting there may be undiscovered potential in this chemical space. Researchers are encouraged to consult current literature and patent databases for the latest developments.